Cas no 15790-91-7 ((Z)-2-Decenoic acid)

• Product Name: (Z)-2-Decenoic acid
• CAS No: 15790-91-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD20543109
• CID: 836648
• Update Time: 2025-05-23

(Z)-2-Decenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Decenoic acid, (2Z)-
• cis-2-Decenoic acid
• (Z)-2-Decenoic acid
• (Z)-2-decenoic acid (cis-2-Decenoic acid)

• MDL： MFCD20543109
• Inchi： 1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8-
• InChI Key： WXBXVVIUZANZAU-HJWRWDBZSA-N
• SMILES： CCCCCCC/C=C\C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7

Experimental Properties

• Density: 0.936

(Z)-2-Decenoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on (Z)-2-Decenoic acid

Recent Advances in (Z)-2-Decenoic Acid (CAS 15790-91-7) Research: Implications for Biomedical Applications

(Z)-2-Decenoic acid (CAS 15790-91-7), a medium-chain fatty acid, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique bioactive properties. This compound, structurally characterized by a 10-carbon chain with a cis double bond at the second position, exhibits promising antimicrobial, antibiofilm, and signaling modulation activities. Recent studies have further elucidated its mechanisms of action and potential therapeutic applications, positioning it as a versatile candidate for drug development and biomedical interventions.

A 2023 study published in Nature Chemical Biology demonstrated that (Z)-2-Decenoic acid functions as a novel quorum-sensing inhibitor in Gram-negative bacteria, disrupting bacterial communication and biofilm formation at concentrations as low as 10 μM. The research team employed molecular docking simulations and transcriptomic analysis to reveal its specific binding to the LasR receptor protein, offering a potential strategy for combating antibiotic-resistant infections. These findings were particularly significant for treating Pseudomonas aeruginosa infections, where biofilm-associated resistance poses major clinical challenges.

In the field of cancer research, a recent investigation in Journal of Medicinal Chemistry (2024) reported that (Z)-2-Decenoic acid exhibits selective cytotoxicity against triple-negative breast cancer cells through modulation of fatty acid metabolism. The compound was shown to inhibit stearoyl-CoA desaturase-1 (SCD1) activity, leading to endoplasmic reticulum stress and apoptosis in malignant cells while sparing normal mammary epithelial cells. This selective activity, combined with favorable pharmacokinetic properties observed in murine models, suggests potential for development as an adjunctive oncology therapeutic.

Pharmaceutical formulation research has made notable progress in addressing the compound's solubility challenges. A 2024 patent application (WO2024015832) disclosed novel cyclodextrin-based nanoencapsulation techniques that enhance (Z)-2-Decenoic acid's aqueous solubility by 15-fold while maintaining its biological activity. This technological advancement could significantly improve its bioavailability for various administration routes, potentially accelerating translational applications.

Emerging evidence from neuroscience research suggests neuroprotective effects of (Z)-2-Decenoic acid. A preclinical study in ACS Chemical Neuroscience (2023) demonstrated its ability to cross the blood-brain barrier and reduce neuroinflammation in a mouse model of Alzheimer's disease, possibly through modulation of microglial activation pathways. These findings open new avenues for investigating its potential in neurodegenerative disorders.

The safety profile of (Z)-2-Decenoic acid continues to be evaluated, with recent toxicological studies reporting favorable results. A GLP-compliant 28-day repeated dose toxicity study in rats (published in Regulatory Toxicology and Pharmacology, 2024) established a no-observed-adverse-effect-level (NOAEL) of 200 mg/kg/day, supporting its potential for therapeutic development. However, researchers note that formulation-specific safety assessments will be necessary as derivative compounds and delivery systems evolve.

Looking forward, several clinical trials are being planned to evaluate (Z)-2-Decenoic acid-based formulations for various indications, including chronic wound care and acne vulgaris. The compound's multifaceted biological activities, combined with recent technological advancements in its delivery and formulation, position it as a promising candidate for translation from bench to bedside in the coming years.